2,3-Bis(trifluoromethyl)-8-amino-thiazolo[3,2-a]benzimidazole, 95%

• IUPAC Name: 1,2-bis(trifluoromethyl)-[1,3]thiazolo[3,2-a]benzimidazol-5-amine
• InChI: InChI=1S/C11H5F6N3S/c12-10(13,14)7-8(11(15,16)17)21-9-19-6-4(18)2-1-3-5(6)20(7)9/h1-3H,18H2
• InChI Key: ZGNNUMRPLZFJKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1)N3C(=C(SC3=N2)C(F)(F)F)C(F)(F)F)N
• Molecular Formula: C11H5F6N3S
• Molecular Weight: 325.23 g/mol

Description

2,3-Bis(trifluoromethyl)-8-amino-thiazolo[3,2-a]benzimidazole (TFATB) is an organic compound that has been studied extensively in recent years due to its potential applications in scientific research. It is a heterocyclic compound with a five-membered ring system containing two nitrogen atoms and three sulfur atoms. It has a molecular weight of 514.06 g/mol and a melting point of 200-201 °C. TFATB is used as a starting material for the synthesis of a variety of biologically active molecules, including those with anti-cancer, anti-inflammatory, and anti-microbial activities.

Scientific Research Applications

2,3-Bis(trifluoromethyl)-8-amino-thiazolo[3,2-a]benzimidazole, 95% has been used in a variety of scientific research applications. It has been used as a starting material for the synthesis of a variety of biologically active molecules, including those with anti-cancer, anti-inflammatory, and anti-microbial activities. It has also been used in the synthesis of a variety of heterocyclic compounds, such as thiazolopyrimidines, thiazoloquinolines, and thiazoloimidazoles. In addition, it has been used in the synthesis of a variety of fluorescent probes and imaging agents.

Mechanism of Action

The mechanism of action of 2,3-Bis(trifluoromethyl)-8-amino-thiazolo[3,2-a]benzimidazole, 95% is not well understood. However, it is thought to be related to its ability to form strong hydrogen bonds with the amino groups on the surface of proteins. This interaction is believed to lead to the formation of a hydrophobic pocket, which can then interact with other molecules in the vicinity, leading to a variety of biological effects.
Biochemical and Physiological Effects
2,3-Bis(trifluoromethyl)-8-amino-thiazolo[3,2-a]benzimidazole, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of a variety of cancer cell lines, including those of lung, breast, and prostate cancer. In addition, it has been shown to have anti-inflammatory and anti-microbial activities. In animal models, it has been shown to reduce inflammation, pain, and swelling.

Advantages and Limitations for Lab Experiments

The use of 2,3-Bis(trifluoromethyl)-8-amino-thiazolo[3,2-a]benzimidazole, 95% in laboratory experiments has several advantages. It is relatively easy to synthesize and is available in 95% purity. In addition, it is relatively stable and has a low toxicity. However, it is important to note that the biological effects of 2,3-Bis(trifluoromethyl)-8-amino-thiazolo[3,2-a]benzimidazole, 95% are not well understood and further research is needed to fully understand its mechanism of action.

Future Directions

Future research on 2,3-Bis(trifluoromethyl)-8-amino-thiazolo[3,2-a]benzimidazole, 95% should focus on further elucidating its mechanism of action. In addition, further research should be conducted to explore its potential applications in the treatment of cancer, inflammation, and other diseases. Additionally, further studies should be conducted to explore its potential use in the synthesis of a variety of heterocyclic compounds and fluorescent probes. Finally, further research should be conducted to explore its potential toxicity and safety profile in humans.

Synthesis Methods

2,3-Bis(trifluoromethyl)-8-amino-thiazolo[3,2-a]benzimidazole, 95% can be synthesized by a two-step process. The first step involves the reaction of trifluoromethanesulfonic anhydride with 8-amino-thiazolo[3,2-a]benzimidazole to form the corresponding trifluoromethylated product. This reaction is carried out in an aqueous medium at a temperature of 80 °C with a catalytic amount of sodium hydroxide. The second step involves the reaction of the trifluoromethylated product with 2,3-bis(trifluoromethyl)benzoyl chloride in aqueous acetic acid at a temperature of 80 °C. The reaction yields the desired product in 95% purity.